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Compound of Interest

Compound Name: 5-Ethoxy-2-hydroxybenzaldehyde

Cat. No.: B1308184

Essential Safety and Handling Guide for 5-Ethoxy-2-
hydroxybenzaldehyde

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Ethoxy-2-
hydroxybenzaldehyde (CAS No: 80832-54-8). Adherence to these procedures is vital for
ensuring personal safety and minimizing environmental contamination.

Hazard Identification and Classification

5-Ethoxy-2-hydroxybenzaldehyde is a chemical that requires careful handling due to its
potential health effects. The primary hazards are summarized below.

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Skin Sensitisation (Category 1) H317: May cause an allergic skin reaction
Serious Eye Irritation (Category 2) H319: Causes serious eye irritation[2]
WGK Germany WGK 3: Severely hazardous for water

Personal Protective Equipment (PPE) Protocol
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A systematic approach to personal protection is mandatory when handling 5-Ethoxy-2-
hydroxybenzaldehyde. The following PPE is required to minimize exposure.

Eye and Face Protection

e Primary Protection: Wear chemical safety goggles that conform to OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.

o Splash Hazard: When there is a risk of splashing or a significant exothermic reaction, a face
shield must be worn in addition to safety goggles.

Skin Protection

o Gloves: Chemical-resistant gloves are essential. Disposable nitrile gloves offer good
protection for incidental contact. Always inspect gloves for integrity before use and dispose
of them after handling the chemical. For prolonged contact, consult the glove manufacturer's
resistance guide.

o Protective Clothing: A laboratory coat must be worn and fully buttoned. For larger quantities
or in case of a spill, chemical-resistant coveralls or an apron may be necessary.[3][4]

» Footwear: Closed-toe and closed-heel shoes that cover the entire foot are mandatory.

Respiratory Protection

» Ventilation: Handle 5-Ethoxy-2-hydroxybenzaldehyde in a well-ventilated area, preferably
within a chemical fume hood, to avoid the formation and inhalation of dust or aerosols.[5][6]

» Respirator: If engineering controls are insufficient to maintain exposure below permissible
limits, or if irritation is experienced, a NIOSH/MSHA or European Standard EN 149 approved
respirator should be used.[6][7]

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible and have been
recently tested.[2]
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o Designate a specific area for handling, preferably within a chemical fume hood.
o Gather all necessary PPE and ensure it is in good condition.

o Have spill cleanup materials readily available.

e Handling:

[¢]

Wear all required PPE before handling the chemical.

[e]

Avoid direct contact with skin and eyes.[5]

Minimize the creation of dust.

[e]

o

Use non-sparking tools to prevent ignition sources.[5]

[¢]

Keep the container tightly closed when not in use.[2][6]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]
o Decontaminate the work area.

o Remove and properly store or dispose of PPE. Contaminated clothing should be
laundered separately or discarded.[8]

Emergency and First Aid Procedures

Immediate response is critical in the event of exposure.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush the eyes with plenty of water
for at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[2][6]

[8]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin with plenty of soap and
water. If skin irritation or a rash occurs, seek

medical attention.[2][9]

Move the person to fresh air and keep them in a

position comfortable for breathing. If the person

Inhalation is not breathing, give artificial respiration. If
symptoms persist, call a poison center or doctor.
[2][6]
Rinse the mouth with water. Do NOT induce
Ingestion vomiting. If the person feels unwell, call a poison

center or doctor immediately.[10]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

o Waste Collection:

o Collect waste 5-Ethoxy-2-hydroxybenzaldehyde and any contaminated materials (e.g.,

gloves, paper towels) in a dedicated, properly labeled, and sealed container.

o Do not mix with other waste streams unless compatible.

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and strong bases.[2]
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» Disposal:

o Dispose of the chemical waste through a licensed chemical destruction facility or by
controlled incineration with flue gas scrubbing.[5]

o Do not discharge into sewers or waterways.[5]

o All disposal activities must be in accordance with local, regional, and national

environmental regulations.[2][6]

Workflow for Handling 5-Ethoxy-2-
hydroxybenzaldehyde
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Workflow for Handling 5-Ethoxy-2-hydroxybenzaldehyde
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Caption: Workflow for the safe handling and disposal of 5-Ethoxy-2-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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